Cas no 1803562-57-3 (6-bromo-2-(chloromethyl)-1-methyl-1H-1,3-benzodiazole hydrochloride)

• Product Name: 6-bromo-2-(chloromethyl)-1-methyl-1H-1,3-benzodiazole hydrochloride
• CAS No: 1803562-57-3
• MF: C₉H₉BrCl₂N₂
• MW: 295.991159200668
• CID: 4615520
• PubChem ID: 75481344
• Update Time: 2023-08-10

6-bromo-2-(chloromethyl)-1-methyl-1H-1,3-benzodiazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-bromo-2-(chloromethyl)-1-methyl-1H-1,3-benzodiazole hydrochloride
• 6-bromo-2-(chloromethyl)-1-methylbenzimidazole;hydrochloride

• Inchi： 1S/C9H8BrClN2.ClH/c1-13-8-4-6(10)2-3-7(8)12-9(13)5-11;/h2-4H,5H2,1H3;1H
• InChI Key： PMPZWXYTBDOECV-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)N(C)C(CCl)=N2.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 191
• Topological Polar Surface Area: 17.8